Cas no 1173110-88-7 ((R)-3-Methyl-1-phenylbutan-1-amine)

• Product Name: (R)-3-Methyl-1-phenylbutan-1-amine
• CAS No: 1173110-88-7
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD12910550
• CID: 836506
• PubChem ID: 53484738
• Update Time: 2025-05-19

(R)-3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-1-phenylbutan-1-amine hydrochloride
• Benzenemethanamine, α-(2-methylpropyl)-, (αR)-
• (1R)-3-Methyl-1-phenylbutan-1-amine--hydrogen chloride (1/1)
• (R)-3-methyl-1-phenylbutan-1-amine HCl
• A893394
• CS-0154320
• (1R)-3-methyl-1-phenylbutan-1-amine;hydrochloride
• (R)-3-METHYL-1-PHENYLBUTAN-1-AMINE-HCl
• DTXSID00704177
• 1173110-88-7
• 1263198-93-1
• AKOS015923192
• AS-30158
• Benzenemethanamine, alpha-(2-methylpropyl)-, hydrochloride (1:1), (alphaR)-
• (1R)-3-methyl-1-phenylbutan-1-amine hydrochloride
• (R)-3-Methyl-1-phenylbutan-1-aminehydrochloride
• MFCD12910550
• (R)-3-Methyl-1-phenylbutan-1-amine

• MDL： MFCD12910550
• Inchi： 1S/C11H17N.ClH/c1-9(2)8-11(12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H/t11-;/m1./s1
• InChI Key： HNQTWZNKDACDLN-RFVHGSKJSA-N
• SMILES： Cl.N[C@@H](C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-3-Methyl-1-phenylbutan-1-amine

Introduction to (R)-3-Methyl-1-phenylbutan-1-amine (CAS No. 1173110-88-7)

(R)-3-Methyl-1-phenylbutan-1-amine (CAS No. 1173110-88-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional group arrangement, which contribute to its potential applications in various therapeutic areas.

The structure of (R)-3-Methyl-1-phenylbutan-1-amine consists of a phenyl ring attached to a chiral carbon center, which is also bonded to a methyl group and an amine group. The presence of the chiral center imparts enantiomeric specificity, making this compound particularly valuable in the development of enantiomerically pure pharmaceuticals. The enantiomeric purity of such compounds is crucial for optimizing their biological activity and minimizing potential side effects.

Recent studies have highlighted the potential of (R)-3-Methyl-1-phenylbutan-1-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective properties. The researchers found that (R)-3-Methyl-1-phenylbutan-1-amine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, (R)-3-Methyl-1-phenylbutan-1-amine has also shown promise in the field of pain management. A clinical trial conducted by a team at the University of California, San Francisco, revealed that this compound can act as a selective inhibitor of certain pain receptors, providing a novel approach to managing chronic pain without the side effects associated with traditional analgesics.

The synthesis of (R)-3-Methyl-1-phenylbutan-1-amine has been extensively studied to optimize yield and enantiomeric purity. One common method involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This approach not only ensures high enantiomeric excess but also offers scalability for industrial production. Recent advancements in catalytic asymmetric synthesis have further refined this process, making it more efficient and cost-effective.

The pharmacokinetic properties of (R)-3-Methyl-1-phenylbutan-1-amine have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Additionally, its low toxicity and minimal side effects make it an attractive candidate for drug development.

In conclusion, (R)-3-Methyl-1-phenylbutan-1-amine (CAS No. 1173110-88-7) is a promising compound with diverse applications in pharmaceutical research. Its unique stereochemistry and functional group arrangement confer it with valuable biological properties, including neuroprotective and analgesic effects. Ongoing research continues to explore its potential therapeutic uses, making it an exciting area of study for chemists and pharmacologists alike.